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Compound of Interest

Compound Name: 4-Fluoroacetanilide

Cat. No.: B1213217 Get Quote

Technical Support Center: 4-Fluoroacetanilide
This technical support center provides guidance on the safe handling and storage of 4-
Fluoroacetanilide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 4-Fluoroacetanilide and what are its primary hazards?

A1: 4-Fluoroacetanilide (CAS No: 351-83-7) is a white to off-white powder solid.[1][2] While it

is not classified as hazardous under GHS (Globally Harmonized System), it is important to

handle it with care as it can cause skin and eye irritation, and may cause respiratory irritation.

[3][4]

Q2: What are the immediate first aid measures in case of exposure?

A2: In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[1][5]
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Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Immediate medical attention is required.[1][5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Drink plenty of water and call a physician immediately.[1][5]

Q3: What personal protective equipment (PPE) is required when handling 4-
Fluoroacetanilide?

A3: When handling 4-Fluoroacetanilide, it is essential to use appropriate personal protective

equipment:

Eye/Face Protection: Wear chemical safety goggles or glasses.[6]

Skin Protection: Wear protective gloves (nitrile rubber is suitable) and a lab coat.[4][7]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required. However, if dust is generated, use a NIOSH/MSHA-approved

respirator.[1][5]

Q4: How should I properly store 4-Fluoroacetanilide?

A4: Store 4-Fluoroacetanilide in a tightly closed container in a dry, cool, and well-ventilated

place.[1][4][5] Some suppliers recommend storage at 2-8°C.[2]

Q5: What materials are incompatible with 4-Fluoroacetanilide?

A5: 4-Fluoroacetanilide is incompatible with strong oxidizing agents.[1][5] Avoid contact with

these materials to prevent potentially hazardous reactions.
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Issue Possible Cause Solution

Caking or Clumping of Powder
Improper storage in a humid

environment.

Ensure the container is tightly

sealed and stored in a dry, cool

place. If caking has occurred,

gently break up the clumps

with a clean, dry spatula

before use.

Discoloration of the Compound
Exposure to light or

incompatible materials.

Store in a dark or opaque

container away from direct

sunlight. Verify that no

incompatible materials have

come into contact with the

substance.

Skin or Eye Irritation During

Handling

Inadequate personal protective

equipment (PPE).

Always wear appropriate PPE,

including gloves and safety

glasses. If irritation occurs,

follow the first-aid measures

outlined in the FAQs.

Dust Generation During

Weighing or Transfer
Improper handling techniques.

Handle the powder in a well-

ventilated area or a fume

hood. Use a spatula to gently

transfer the material and avoid

pouring, which can create

dust.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C8H8FNO [1][2]

Molecular Weight 153.16 g/mol [2]

Melting Point 152 - 156 °C [2]

Appearance
White to off-white

powder/crystal
[1][2]

Storage Temperature Room temperature or 2-8°C [2]

Experimental Protocols
Protocol 1: Safe Weighing and Handling of 4-
Fluoroacetanilide

Preparation:

Ensure the work area (e.g., chemical fume hood, ventilated balance enclosure) is clean

and free of clutter.

Don appropriate PPE: lab coat, nitrile gloves, and chemical safety goggles.

Weighing:

Use a clean, dry weighing boat or paper.

Carefully open the 4-Fluoroacetanilide container.

Use a clean spatula to transfer the desired amount of powder to the weighing boat. Avoid

creating dust.

Immediately and tightly close the container after weighing.

Transfer:

To transfer the weighed powder to a reaction vessel, gently tap the weighing boat or use

the spatula to guide the powder.
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If dissolving in a solvent, add the solvent to the vessel containing the powder slowly to

avoid splashing.

Cleanup:

Wipe down the balance and work surface with a damp cloth.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated

chemical waste container.

Wash hands thoroughly with soap and water after handling.

Protocol 2: Storage of 4-Fluoroacetanilide
Container:

Ensure the compound is stored in its original, tightly sealed container. If the original

container is damaged, transfer the material to a suitable, well-labeled, and tightly sealed

container.

Location:

Store the container in a designated chemical storage cabinet.

The storage area should be cool, dry, and well-ventilated.[1][4][5]

Avoid storing near strong oxidizing agents.[1][5]

Labeling:

Ensure the container is clearly labeled with the chemical name, CAS number, and any

relevant hazard warnings.

Inventory Management:

Maintain an accurate inventory of the chemical, including the date received and the

amount in stock.
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Visualizations
Preparation:

- Don PPE (Gloves, Goggles, Lab Coat)
- Prepare clean workspace

Weighing:
- Use spatula to transfer powder

- Avoid creating dust
- Tightly close container

Transfer:
- Gently transfer powder to vessel

- Add solvent slowly

Cleanup:
- Clean work area

- Dispose of waste properly
- Wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Fluoroacetanilide.
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Is the container
tightly sealed?

Is the storage area
cool and dry?

Yes

Action: Seal container tightly

No

Is it stored away from
incompatible materials?

Yes

Action: Move to a cool, dry location

No

Proper Storage Conditions Met

Yes

Action: Segregate from oxidizing agents

No

Click to download full resolution via product page

Caption: Troubleshooting guide for 4-Fluoroacetanilide storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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